2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid

• IUPAC Name: (1S,2R)-2-tert-butylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C11H20O2/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)/t8-,9+/m0/s1
• InChI Key: FVPFFBYHXHQMCY-DTWKUNHWSA-N
• Canonical SMILES: CC(C)(C)C1CCCCC1C(=O)O
• Isomeric SMILES: CC(C)(C)[C@@H]1CCCC[C@@H]1C(=O)O
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• CAS RN: 27392-15-0

Description

2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid, also known as TCA, is a cyclic amino acid that has been extensively studied in the field of chemistry and biochemistry. It is a chiral compound that exists in two enantiomeric forms, and has been shown to have various physiological and biochemical effects.

Mechanism of Action

The exact mechanism of action of 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid has been shown to increase the activity of GABA receptors, leading to a decrease in neuronal excitability and subsequent anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid has also been shown to decrease the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. In addition, 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid has been shown to have anticonvulsant effects through its action on the GABAergic system.

Advantages and Limitations for Lab Experiments

One advantage of using 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid in lab experiments is its well-established synthesis method. 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid is also readily available and relatively inexpensive. However, one limitation of using 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

For the study of 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid include the development of 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid-based pharmaceuticals and the use of 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid as a chiral building block in the synthesis of new compounds.

Synthesis Methods

2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid can be synthesized through various methods, including the reaction of cyclohexanone with tert-butylmagnesium chloride, followed by the addition of carbon dioxide to form the corresponding carboxylic acid. Another method involves the reaction of cyclohexanone with methylmagnesium bromide, followed by the addition of carbon dioxide and acidic hydrolysis to produce 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid.

Scientific Research Applications

2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. 2alpha-(1,1-Dimethylethyl)-1alpha-cyclohexanecarboxylic acid has also been studied for its potential use as a chiral building block in the synthesis of pharmaceuticals and other compounds.